Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate

• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol
• IUPAC Name: ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H20N4O2/c1-2-22-16(21)20-9-7-12(8-10-20)19-15-13-5-3-4-6-14(13)17-11-18-15/h3-6,11-12H,2,7-10H2,1H3,(H,17,18,19)
• InChI Key: CKWYAIJRVAVRBV-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)NC2=NC=NC3=CC=CC=C32

Description

Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate is a chemical compound that has gained interest in the scientific community due to its potential use in various fields such as medicinal chemistry, drug discovery, and biochemistry. This compound is a quinazoline derivative and has been found to have a wide range of biological activities, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate is not fully understood. However, it is believed to exert its biological effects by interacting with various targets such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and exhibit antibacterial activity. Additionally, it has been found to modulate various signaling pathways such as the MAPK/ERK pathway and the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various assays and experiments. However, one of the main limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate. One area of interest is its potential use as a therapeutic agent for various diseases such as cancer and viral infections. Additionally, further studies are needed to fully understand its mechanism of action and to identify its molecular targets. Finally, there is a need for the development of more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate involves the reaction of 4-(aminomethyl)quinazoline with ethyl 4-bromopiperidine-1-carboxylate in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired compound.

Scientific Research Applications

Ethyl 4-(quinazolin-4-ylamino)piperidine-1-carboxylate has been extensively studied for its potential use in medicinal chemistry. It has been found to exhibit anticancer, antiviral, and antibacterial activities. Additionally, it has shown promising results as a potential inhibitor of various enzymes such as tyrosine kinases and phosphodiesterases.